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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-2-

morpholinoethanone

Cat. No.: B1330827 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 1-(4-Bromophenyl)-2-
morpholinoethanone based on general principles for halogenated organic compounds.

Always consult your institution's specific safety data sheets (SDS) and waste disposal

protocols, and contact your Environmental Health & Safety (EH&S) department for final

instructions.

The proper management and disposal of laboratory chemicals are critical for ensuring

personnel safety and environmental protection.[1] 1-(4-Bromophenyl)-2-
morpholinoethanone, a brominated organic compound, requires specific handling procedures

due to its potential hazards. This guide outlines the essential steps for its safe disposal in a

laboratory setting.

Hazard Assessment and Personal Protective Equipment
(PPE)
Based on data for structurally similar compounds, 1-(4-Bromophenyl)-2-
morpholinoethanone is anticipated to be a hazardous substance.[2][3] Proper personal

protective equipment must be worn at all times when handling the chemical or its waste.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile or neoprene).[4]
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Eye Protection: Chemical splash goggles or a face shield.[4][5]

Lab Coat: A fully buttoned lab coat to prevent skin exposure.[5]

Ventilation: All handling of this chemical and its waste should occur within a certified

laboratory chemical fume hood.[2][4]

Quantitative Hazard Data Summary
The following table summarizes the hazard classifications for similar brominated compounds,

which should be considered as potential hazards for 1-(4-Bromophenyl)-2-
morpholinoethanone.

Hazard
Classification

GHS Hazard Code Description Pictogram

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[3]

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.[3]

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.[3]

GHS07 (Exclamation

Mark)

Acute Toxicity (Oral) H302
Harmful if swallowed.

[6]

GHS07 (Exclamation

Mark)

Step-by-Step Disposal Protocol
Disposal of 1-(4-Bromophenyl)-2-morpholinoethanone and materials contaminated with it

must not be done via standard trash or sink drains.[7][8] It must be treated as regulated

hazardous waste.

1. Waste Segregation:

This compound must be disposed of as Halogenated Organic Waste.[9][10]
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Do not mix with non-halogenated organic waste, as this complicates and increases the cost

of disposal.[11]

This category includes the pure chemical, solutions containing the chemical, and any

materials contaminated with it, such as gloves, filter paper, or silica gel (solid waste).[9]

2. Container Selection and Handling:

Use a dedicated, chemically compatible, and leak-proof waste container with a secure

screw-top cap.[12][13] Glass or appropriate plastic containers are typically used.[9][14]

Ensure the container is in good condition, free from cracks or deterioration.[12]

The container must be kept closed at all times, except when adding waste.[7][15] This

prevents the release of potentially harmful vapors.

3. Labeling:

Properly label the waste container as soon as the first drop of waste is added.[16]

The label must include:

The words "Hazardous Waste".[9][16]

The full chemical name: "1-(4-Bromophenyl)-2-morpholinoethanone".

The specific hazard warnings (e.g., "Irritant," "Toxic").[16]

An indication that it is "Halogenated Organic Waste".[9]

4. Waste Accumulation:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[12][15]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[13][16]
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Store incompatible waste types separately, using physical barriers or secondary containment

to prevent accidental mixing.[11][12]

5. Requesting Disposal:

Once the waste container is full (typically no more than 90% capacity) or waste is no longer

being generated, arrange for pickup through your institution's EH&S department or

equivalent authority.[13][15]

Follow your facility's specific procedures for requesting a hazardous waste collection.[7]

Experimental Workflow & Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Bromophenyl)-2-morpholinoethanone.
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Disposal Workflow for 1-(4-Bromophenyl)-2-morpholinoethanone

Disposal Workflow for 1-(4-Bromophenyl)-2-morpholinoethanone
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Caption: Disposal workflow for 1-(4-Bromophenyl)-2-morpholinoethanone.
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Emergency Procedures: Spills
In the event of a spill, evacuate the immediate area and alert personnel.[17] For small spills,

trained personnel may use an appropriate chemical spill kit to absorb the material.[9] All

cleanup materials and contaminated absorbent must be collected, placed in a sealed and

labeled hazardous waste container, and disposed of according to the protocol above.[4][17] For

large spills, evacuate the laboratory and contact your institution's emergency response team

immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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